N-Desmethyl Droloxifene-d5
N-Desmethyl Droloxifene-d5
A labeled metabolite of Droloxifene.
Brand Name:
Vulcanchem
CAS No.:
1185241-63-7
VCID:
VC0023472
InChI:
InChI=1S/C25H27NO2/c1-3-24(19-8-5-4-6-9-19)25(21-10-7-11-22(27)18-21)20-12-14-23(15-13-20)28-17-16-26-2/h4-15,18,26-27H,3,16-17H2,1-2H3/b25-24+/i1D3,3D2
SMILES:
CCC(=C(C1=CC=C(C=C1)OCCNC)C2=CC(=CC=C2)O)C3=CC=CC=C3
Molecular Formula:
C25H27NO2
Molecular Weight:
378.527
N-Desmethyl Droloxifene-d5
CAS No.: 1185241-63-7
Cat. No.: VC0023472
Molecular Formula: C25H27NO2
Molecular Weight: 378.527
* For research use only. Not for human or veterinary use.
Specification
| Description | A labeled metabolite of Droloxifene. |
|---|---|
| CAS No. | 1185241-63-7 |
| Molecular Formula | C25H27NO2 |
| Molecular Weight | 378.527 |
| IUPAC Name | 3-[(E)-3,3,4,4,4-pentadeuterio-1-[4-[2-(methylamino)ethoxy]phenyl]-2-phenylbut-1-enyl]phenol |
| Standard InChI | InChI=1S/C25H27NO2/c1-3-24(19-8-5-4-6-9-19)25(21-10-7-11-22(27)18-21)20-12-14-23(15-13-20)28-17-16-26-2/h4-15,18,26-27H,3,16-17H2,1-2H3/b25-24+/i1D3,3D2 |
| Standard InChI Key | QPHNKIXIKDPNDI-JFIRTRMYSA-N |
| SMILES | CCC(=C(C1=CC=C(C=C1)OCCNC)C2=CC(=CC=C2)O)C3=CC=CC=C3 |
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